![molecular formula C27H25N5O4S B2402231 6-{2,4-dioxo-1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl}-N-phenylhexanamide CAS No. 1351777-20-2](/img/no-structure.png)
6-{2,4-dioxo-1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl}-N-phenylhexanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with multiple heterocyclic rings, including a pyrido[1,2-a]pyrimidin ring and a thieno[3,2-d]pyrimidin ring. These types of structures are often found in pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecule contains several functional groups, including amide, ketone, and aromatic ring structures. These groups can participate in a variety of chemical reactions and can influence the compound’s physical and chemical properties .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions, including nucleophilic substitutions, eliminations, and additions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. The presence of multiple heterocycles and functional groups in this compound suggest that it might have significant polar character and could be soluble in polar solvents .Scientific Research Applications
Antitumor Activity
A significant application of thieno[3,2-d]pyrimidine derivatives, closely related to the chemical , is in the field of antitumor activity. Studies have shown that these compounds exhibit potent anticancer properties. For instance, Hafez and El-Gazzar (2017) synthesized a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives displaying significant anticancer activity against various human cancer cell lines, including breast, cervical, and colonic carcinomas, comparable to doxorubicin (Hafez & El-Gazzar, 2017).
Antimicrobial Evaluation
Thieno[3,2-d]pyrimidine derivatives also show promise in antimicrobial applications. A study by Vlasov et al. (2022) explored the synthesis of similar compounds and their moderate antimicrobial activity against various bacteria, including S. aureus and E. coli (Vlasov et al., 2022).
Inhibitors in Enzymatic Activities
Another area of application is as inhibitors in various enzymatic processes. For example, Gangjee et al. (2008) synthesized derivatives that act as dual inhibitors of thymidylate synthase and dihydrofolate reductase, indicating their potential in cancer therapy (Gangjee et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
1351777-20-2 |
---|---|
Molecular Formula |
C27H25N5O4S |
Molecular Weight |
515.59 |
IUPAC Name |
6-[2,4-dioxo-1-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]thieno[3,2-d]pyrimidin-3-yl]-N-phenylhexanamide |
InChI |
InChI=1S/C27H25N5O4S/c33-23(29-19-9-3-1-4-10-19)12-5-2-7-15-31-26(35)25-21(13-16-37-25)32(27(31)36)18-20-17-24(34)30-14-8-6-11-22(30)28-20/h1,3-4,6,8-11,13-14,16-17H,2,5,7,12,15,18H2,(H,29,33) |
InChI Key |
GYRLXICWIQPTDB-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)NC(=O)CCCCCN2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC(=O)N5C=CC=CC5=N4 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.